1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one

• Molecular Formula: C16H25N5O
• Molecular Weight: 303.40 g/mol
• IUPAC Name: 1-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H25N5O/c1-2-5-16(22)21-12-10-20(11-13-21)15-7-6-14(17-18-15)19-8-3-4-9-19/h6-7H,2-5,8-13H2,1H3
• InChI Key: KGZPZGOVEBCBLF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NN=C(C=C2)N3CCCC3

Description

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one is a complex organic compound that features a pyrrolidine ring, a pyridazine ring, and a piperazine ring. These heterocyclic structures are known for their significant roles in medicinal chemistry due to their diverse biological activities .

Preparation Methods

The synthesis of 1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one involves multiple steps, starting with the construction of the pyrrolidine, pyridazine, and piperazine rings. These rings are then linked together through a series of reactions. The specific synthetic routes and reaction conditions can vary, but typically involve the use of reagents such as hydrazine, ketones, and esters . Industrial production methods may involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Common reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atoms in the heterocyclic rings.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the interactions of heterocyclic compounds with biological targets.

Medicine: Due to its potential biological activities, it is investigated for its therapeutic potential in treating various diseases.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions

Mechanism of Action

The mechanism of action of 1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

1-{4-[6-(Pyrrolidin-1-YL)pyridazin-3-YL]piperazin-1-YL}butan-1-one can be compared with other similar compounds such as:

6-(Pyrrolidin-1-yl)pyridine-3-boronic acid: This compound also features a pyrrolidine ring and is used in similar applications.

Pyrrolidine-2-one: Another pyrrolidine derivative with different biological activities.

The uniqueness of this compound lies in its specific combination of heterocyclic rings, which can lead to unique biological and chemical properties.